Cas no 325953-40-0 (tert-Butyl 4-Amino-2-methylphenylcarbamate)

• Product Name: tert-Butyl 4-Amino-2-methylphenylcarbamate
• CAS No: 325953-40-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD05663967
• CID: 301533
• PubChem ID: 13007374
• Update Time: 2025-07-21

tert-Butyl 4-Amino-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-amino-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
• (4-Amino-2-methyl-phenyl)-carbamic acid tert-butyl ester
• (4-AMINO-2-METHYL-PHENYL)CARBAMIC ACID TERT-BUTYL ESTER,
• tert-butyl N-(4-amino-2-methylphenyl)carbamate
• AB3300
• tert-Butyl (4-amino-2-methylphenyl)carbamate
• 325953-40-0
• MFCD05663967
• BS-28201
• TERT-BUTYL 4-AMINO-2-METHYLPHENYLCARBAMATE
• CS-0341352
• tert-Butyl(4-amino-2-methylphenyl)carbamate
• (4-Amino-2-methyl-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
• AKOS000169155
• Carbamic acid, (4-amino-2-methylphenyl)-, 1,1-dimethylethyl ester
• FT-0730571
• SCHEMBL1322145
• DTXSID70514886
• A821334
• EN300-136267
• DB-068660
• (4-Amino-2-methyl-phenyl)carbamic acid tert-butyl ester
• tert-Butyl 4-Amino-2-methylphenylcarbamate

• MDL： MFCD05663967
• Inchi： 1S/C12H18N2O2/c1-8-7-9(13)5-6-10(8)14-11(15)16-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key： HSZKDVSZYCRBEC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 3.57840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-Butyl 4-Amino-2-methylphenylcarbamate

Comprehensive Overview of tert-Butyl 4-Amino-2-methylphenylcarbamate (CAS No. 325953-40-0)

tert-Butyl 4-Amino-2-methylphenylcarbamate (CAS No. 325953-40-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This compound, often abbreviated as t-Boc-4-amino-2-methylaniline, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butyl carbamate (Boc) protecting group and the 2-methylphenyl moiety, make it invaluable for designing drug candidates and fine chemicals. Researchers frequently explore its applications in peptide synthesis, medicinal chemistry, and crop protection formulations.

The growing interest in tert-Butyl 4-Amino-2-methylphenylcarbamate aligns with trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly processes, this compound's role in catalysis and low-waste production has gained attention. Recent studies highlight its potential in enzyme inhibition and receptor modulation, addressing common search queries like "Boc-protected amines in drug discovery" or "carbamate derivatives for agrochemicals". Its stability under mild conditions further enhances its utility in high-throughput screening.

From a technical perspective, CAS No. 325953-40-0 exhibits remarkable solubility in polar aprotic solvents (e.g., DMF, DMSO), a property frequently discussed in forums on organic synthesis optimization. The compound's melting point (typically 110–115°C) and molecular weight (236.29 g/mol) are key identifiers for quality control. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a topic often searched alongside terms such as "HPLC method for carbamate analysis".

Innovative applications of tert-Butyl 4-Amino-2-methylphenylcarbamate extend to material science, where its aromatic amine group facilitates polymer functionalization. This aligns with trending searches on "smart materials" and "self-healing coatings". Additionally, its compatibility with click chemistry protocols makes it relevant for bioconjugation strategies—a hot topic in antibody-drug conjugate (ADC) development.

Regulatory compliance for CAS 325953-40-0 adheres to global standards like REACH and GMP, ensuring safe handling in industrial settings. Discussions on "scaling up carbamate production" often reference this compound's process safety profile. Storage recommendations (e.g., 2–8°C under inert gas) and shelf-life stability data are crucial for laboratory users, as reflected in search analytics.

Future research directions may explore tert-Butyl 4-Amino-2-methylphenylcarbamate's role in photopharmacology—a field gaining traction due to queries like "light-activated drug delivery". Its structural versatility also positions it as a candidate for metal-organic frameworks (MOFs), addressing searches on "porous materials for gas storage". As synthetic methodologies evolve, this compound remains at the forefront of molecular innovation.